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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489 Get Quote

Introduction

Dicyclohexyl phthalate (DCHP) is a phthalate ester utilized as a plasticizer in the

manufacturing of various polymers to enhance their flexibility and durability.[1] Its presence in

consumer products, such as food packaging, cosmetics, and personal care items, has led to

regulatory scrutiny due to potential health and environmental concerns.[2] As a result, accurate

and reliable quantification of DCHP in diverse matrices is crucial for monitoring, quality control,

and risk assessment. High-purity Dicyclohexyl Phthalate serves as an essential analytical

reference standard for these purposes, enabling the calibration of analytical instruments and

the validation of testing methods.[1][2] This document provides detailed application notes and

protocols for the use of Dicyclohexyl Phthalate as an analytical reference standard.

Physicochemical Properties and Data
A comprehensive understanding of the physicochemical properties of Dicyclohexyl Phthalate
is fundamental for its effective use as a reference standard.
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Property Value Reference

CAS Number 84-61-7

Molecular Formula C₂₀H₂₆O₄ [3]

Molecular Weight 330.42 g/mol

Appearance White granular solid [2]

Melting Point 63-67 °C

Boiling Point 322.03 °C [3]

Vapor Pressure 0.1 mmHg (at 150 °C)

Solubility

Slightly soluble in water.

Soluble in organic solvents like

cyclohexane, acetone, and

methanol.

[2]

Applications
Dicyclohexyl Phthalate as a reference standard is primarily used in the following applications:

Environmental Monitoring: Quantification of DCHP in environmental samples such as water,

soil, and sewage sludge to assess contamination levels.

Food Safety Analysis: Determination of DCHP migration from food contact materials into

various foodstuffs.[2][4]

Consumer Product Testing: Analysis of DCHP content in plastics, cosmetics, personal care

products, and children's toys to ensure compliance with regulatory limits.[5]

Method Development and Validation: Used for the calibration of analytical instruments and to

assess the performance of analytical methods, including linearity, limit of detection (LOD),

limit of quantification (LOQ), accuracy, and precision.

Quantitative Data Summary
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The following tables summarize typical performance data for the analysis of Dicyclohexyl
Phthalate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance

Liquid Chromatography (HPLC). These values are indicative and may vary depending on the

specific instrumentation, method parameters, and matrix.

Table 1: GC-MS Method Performance

Parameter Matrix Method
Reported
Value

Reference

LOD Hot Beverages
UVA-DLLME-

GC-IT/MS
0.8 - 15.4 ng/mL [6]

LOQ Hot Beverages
UVA-DLLME-

GC-IT/MS
1.6 - 35.8 ng/mL [6]

Recovery Hot Beverages
UVA-DLLME-

GC-IT/MS
91.7 - 101.2% [6]

Linearity (R²) Hot Beverages
UVA-DLLME-

GC-IT/MS
> 0.996 [6]

Table 2: HPLC Method Performance

Parameter Matrix Method
Reported
Value

Reference

LOD
Environmental

Water
SPE-HPLC-UV 0.12 - 0.17 µg/L [7]

LOQ Drinking Water MEPS-HPLC-UV
2.4 pg/mL (for

DEHP)
[8]

Recovery
Environmental

Water
SPE-HPLC-UV 85 - 107% [7]

Linearity (R²) Drinking Water HPLC-UV ≥ 0.999 [8]

Experimental Workflows and Protocols
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The following diagrams and protocols outline the general steps for the analysis of

Dicyclohexyl Phthalate in solid and liquid samples using GC-MS and HPLC.

Logical Workflow for Analytical Standard Preparation
and Use

General Workflow for Using DCHP as a Reference Standard

Standard Preparation

Analysis

Data Processing

Procure High-Purity DCHP
Reference Standard

Prepare Stock Solution
(e.g., in Cyclohexane or Methanol)

Prepare Working Standard Solutions
(Serial Dilutions)

Generate Calibration Curve
(from Working Standards)

Sample Preparation
(Extraction/Clean-up)

Instrumental Analysis
(GC-MS or HPLC)

Quantify DCHP in Sample

Method Validation
(LOD, LOQ, Recovery, etc.)
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Click to download full resolution via product page

Caption: General workflow for DCHP reference standard use.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Solid Samples (e.g., Plastics, Toys)
This protocol is based on methodologies for phthalate analysis in plastic matrices.[5]
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GC-MS Analysis Workflow for DCHP in Solid Samples

Sample Weighing
(e.g., 0.1 - 1.0 g)

Solvent Extraction
(e.g., Dichloromethane or Acetone)

with Sonication

Filtration/Centrifugation

Extract Concentration
(e.g., under Nitrogen stream)

Reconstitution in appropriate solvent
(e.g., Cyclohexane)

GC-MS Analysis

Data Analysis and Quantification

Click to download full resolution via product page

Caption: GC-MS workflow for solid sample analysis.

1. Materials and Reagents:
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Dicyclohexyl Phthalate reference standard

Solvents: Dichloromethane, Acetone, Cyclohexane (pesticide residue grade or equivalent)

Internal Standard (e.g., Benzyl Benzoate)

Sodium Sulfate (anhydrous)

Glassware: Volumetric flasks, vials with PTFE-lined caps, Pasteur pipettes

Ultrasonic bath

Nitrogen evaporator

Syringe filters (0.45 µm, PTFE)

2. Standard Preparation:

Stock Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of DCHP reference

standard and dissolve it in a volumetric flask with cyclohexane.

Working Standards: Prepare a series of working standards by serial dilution of the stock

solution in cyclohexane to cover the desired calibration range (e.g., 0.1 - 10 µg/mL).

Internal Standard Spiking: If using an internal standard, spike all standards and samples with

a consistent concentration.

3. Sample Preparation:

Accurately weigh approximately 0.5 g of the homogenized solid sample into a glass vial.

Add a known volume of extraction solvent (e.g., 10 mL of dichloromethane).

Sonicate the sample for 30 minutes in an ultrasonic bath.[9]

Allow the sample to cool and centrifuge or filter the extract to remove solid particles.

Transfer the extract to a clean tube and concentrate it to near dryness under a gentle stream

of nitrogen.
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Reconstitute the residue in a known volume of cyclohexane (e.g., 1 mL) for GC-MS analysis.

4. GC-MS Instrumental Conditions (Typical):

GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

Injector Temperature: 280 °C

Injection Mode: Splitless

Oven Temperature Program: Initial 100 °C for 2 min, ramp to 200 °C at 30 °C/min, hold for 1

min, ramp to 250 °C at 10 °C/min, hold for 6.5 min, then ramp to 280 °C at 40 °C/min, hold

for 16 min.[9]

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for DCHP (e.g.,

m/z 149, 167).[4]

High-Performance Liquid Chromatography (HPLC)
Protocol for Liquid Samples (e.g., Water)
This protocol is based on methodologies for phthalate analysis in aqueous matrices.[1][7]
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HPLC Analysis Workflow for DCHP in Liquid Samples

Sample Collection and Filtration
(e.g., 0.45 µm filter)

Solid-Phase Extraction (SPE)
(Conditioning, Loading, Washing, Elution)

Eluate Concentration
(under Nitrogen stream)

Reconstitution in Mobile Phase

HPLC-UV/DAD Analysis

Data Analysis and Quantification

Click to download full resolution via product page

Caption: HPLC workflow for liquid sample analysis.

1. Materials and Reagents:

Dicyclohexyl Phthalate reference standard

Solvents: Methanol, Acetonitrile, Water (HPLC grade)
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Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

Glassware: Volumetric flasks, vials with PTFE-lined caps, graduated cylinders

Vacuum manifold for SPE

Nitrogen evaporator

Syringe filters (0.45 µm, PTFE)

2. Standard Preparation:

Stock Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of DCHP reference

standard and dissolve it in a volumetric flask with methanol.

Working Standards: Prepare a series of working standards by serial dilution of the stock

solution in the mobile phase to cover the desired calibration range (e.g., 0.05 - 10 µg/mL).[1]

3. Sample Preparation (Solid-Phase Extraction):

Filter the water sample through a 0.45 µm filter to remove particulate matter.

Conditioning: Condition a C18 SPE cartridge with methanol followed by HPLC-grade water.

Loading: Pass a known volume of the water sample (e.g., 500 mL) through the SPE

cartridge at a slow, steady flow rate.

Washing: Wash the cartridge with a small volume of water or a water/methanol mixture to

remove interferences.

Elution: Elute the retained DCHP from the cartridge with a small volume of a suitable organic

solvent (e.g., methanol or acetonitrile).[7]

Concentrate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the mobile phase for HPLC analysis.

4. HPLC Instrumental Conditions (Typical):
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HPLC Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: Acetonitrile and water in a gradient elution. For example, start with a lower

concentration of acetonitrile and gradually increase it.[9]

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 20 µL

Detector: UV or Diode Array Detector (DAD) at 225 nm.[9]

Conclusion
The use of high-purity Dicyclohexyl Phthalate as an analytical reference standard is

indispensable for the accurate and reliable determination of this compound in a variety of

matrices. The protocols and data presented in these application notes provide a robust

framework for researchers, scientists, and drug development professionals to develop and

validate analytical methods for DCHP. Adherence to proper standard handling, sample

preparation, and instrumental analysis procedures is critical for obtaining high-quality data that

can be used to ensure regulatory compliance and protect human and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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